Cas no 1188265-57-7 (2-Bromo-3-hydroxypyridine 1-oxide hydrobromide)

• Product Name: 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide
• CAS No: 1188265-57-7
• MF: C₅H₅Br₂NO₂
• MW: 270.906699895859
• MDL: MFCD09839262
• CID: 840212
• Update Time: 2026-04-29

2-Bromo-3-hydroxypyridine 1-oxide hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-HYDROXYPYRIDINE-N-OXIDE HYDROBROMIDE
• 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide
• 2-Bromo-3-hydroxypyridine-n-oxide HBr
• 2-bromo-3-Pyridinol 1-oxide hydrobromide
• AG-C-30634
• ANW-68639
• CTK5I4504
• MolPort-003-984-301
• PubChem5909

• MDL： MFCD09839262
• Inchi： InChI=1S/C5H4BrNO2.BrH/c6-5-4(8)2-1-3-7(5)9;/h1-3,8H;1H
• InChI Key： JVRPRBLKUIMQFM-UHFFFAOYSA-N
• SMILES： C1=CC(=C(Br)[N+](=C1)[O-])O.Br

Computed Properties

• Exact Mass: 270.867
• Monoisotopic Mass: 268.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide

Introduction to 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide (CAS No. 1188265-57-7)

2-Bromo-3-hydroxypyridine 1-oxide hydrobromide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential applications. This compound, identified by the CAS number 1188265-57-7, represents a derivative of pyridine, which is a heterocyclic aromatic organic compound consisting of a six-membered ring containing one nitrogen atom. The presence of both bromine and hydroxyl functional groups, along with the 1-oxide moiety, endows this molecule with distinct reactivity and makes it a valuable intermediate in synthetic chemistry.

The synthesis and application of 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide have been explored in several cutting-edge research studies, particularly in the development of novel therapeutic agents. The bromine substituent, for instance, provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the hydroxyl group and the N-oxide can participate in hydrogen bonding interactions, influencing the compound's solubility and bioavailability.

In recent years, there has been a surge in interest regarding pyridine derivatives due to their role as key scaffolds in drug discovery. Specifically, 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide has been investigated for its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. Kinase inhibitors often require precise molecular arrangements to interact effectively with their biological targets, and the structural features of this compound make it an attractive candidate for such applications.

One notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide in the development of small-molecule inhibitors that modulate enzyme activity by binding to specific pockets on the target protein. The researchers demonstrated that modifications to the brominated pyridine core could significantly enhance binding affinity and selectivity. This underscores the importance of this compound as a building block in medicinal chemistry.

The hydrobromide salt form of this compound enhances its stability and solubility, making it more amenable for pharmaceutical formulations. This property is particularly advantageous when designing drug candidates intended for oral administration or when requiring controlled release profiles. Additionally, the N-oxide group can influence metabolic stability, which is a crucial factor in determining a drug's efficacy and safety profile.

Advances in computational chemistry have also played a significant role in understanding the behavior of 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide. Molecular modeling studies have revealed insights into its interactions with biological targets, helping researchers design more effective derivatives with improved pharmacokinetic properties. These computational approaches are often combined with experimental techniques to accelerate the drug discovery process.

The versatility of 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide extends beyond kinase inhibition; it has also been explored as an intermediate in the synthesis of antiviral and antibacterial agents. The bromine atom allows for easy introduction of other functional groups via palladium-catalyzed reactions, enabling the construction of diverse chemical libraries for high-throughput screening.

In conclusion, 2-Bromo-3-hydroxypyridine 1-oxide hydrobromide (CAS No. 1188265-57-7) represents a promising chemical entity with broad applications in pharmaceutical research. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal chemists alike, facilitating the development of next-generation therapeutics targeting various diseases. As research continues to uncover new methodologies for functionalizing this scaffold, its significance is expected to grow further.